(S)-2-((tert-Butoxycarbonyl)amino)-2-(4-chlorophenyl)acetic acid

• IUPAC Name: (2S)-2-(4-chlorophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid
• InChI: InChI=1S/C13H16ClNO4/c1-13(2,3)19-12(18)15-10(11(16)17)8-4-6-9(14)7-5-8/h4-7,10H,1-3H3,(H,15,18)(H,16,17)/t10-/m0/s1
• InChI Key: ZZONJNNLTAGSHB-JTQLQIEISA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(C1=CC=C(C=C1)Cl)C(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H](C1=CC=C(C=C1)Cl)C(=O)O
• Molecular Formula: C13H16ClNO4
• DSSTOX Substance ID: DTXSID60426727
• Molecular Weight: 285.72 g/mol
• CAS RN: 917027-02-2

Description

(S)-2-((tert-Butoxycarbonyl)amino)-2-(4-chlorophenyl)acetic acid, also known as S-2-tBu-2-Cl-AA, is an important organic compound used in a variety of scientific research applications. It is a chiral compound that can be synthesized in a laboratory and has been used in various studies, such as medicinal chemistry and biochemistry.

Scientific Research Applications

Chemical Analysis and Quantification

The tert-butyloxycarbonyl group, a key component in (S)-2-((tert-Butoxycarbonyl)amino)-2-(4-chlorophenyl)acetic acid, can be quantitatively analyzed. Ehrlich-Rogozinski (1974) demonstrated a method for cleaving this group from N-blocked amino acids and peptides, allowing for accurate determination of the tert-butyloxycarbonyl derivative. This is significant in chemical analysis and synthesis processes, ensuring precise measurement and utilization of this compound (Ehrlich-Rogozinski, 1974).

Synthesis Applications

In synthesis, this compound plays a crucial role. Wang Yu-huan (2009) synthesized a complex derivative involving the tert-butyloxycarbonyl group under specific conditions, highlighting its versatility in chemical synthesis. This illustrates the compound's broad utility in creating various chemical structures (Wang Yu-huan, 2009).

Polymer and Peptide Research

The compound is also relevant in the field of polymers and peptides. For example, Gao, Sanda, and Masuda (2003) explored the synthesis of amino acid-derived acetylene monomers, including those with the tert-butyloxycarbonyl group. This research contributes to our understanding of polymer properties and their applications in various fields (Gao, Sanda, & Masuda, 2003).

Catalyst and Protective Group Use

In another study, Heydari et al. (2007) demonstrated the use of the tert-butoxycarbonyl group as an effective catalyst for N-tert-butoxycarbonylation of amines. This showcases the compound's utility as a catalyst in chemical reactions, broadening its application in organic chemistry (Heydari et al., 2007).

Chiral Separation and Purification

Finally, the compound's utility in chiral separation is notable. Chang, Wang, and Armstrong (1992) separated pairs of N-tert-butoxycarbonyl protected racemic amino acids, showing its effectiveness in achieving enantiomeric purity in peptide synthesis. This is essential in producing high-purity compounds for various scientific applications (Chang, Wang, & Armstrong, 1992).